2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid
Description
2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid is a chemical compound that belongs to the thiazole family. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring structure. This particular compound is characterized by the presence of two chlorine atoms, two fluorine atoms, and a thiazole ring, making it a unique and versatile molecule in various chemical and biological applications.
Preparation Methods
Synthetic Routes and Reaction Conditions:
Properties
Molecular Formula |
C5HCl2F2NO2S |
|---|---|
Molecular Weight |
248.03 g/mol |
IUPAC Name |
2-(2,4-dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid |
InChI |
InChI=1S/C5HCl2F2NO2S/c6-2-1(13-4(7)10-2)5(8,9)3(11)12/h(H,11,12) |
InChI Key |
ZKPVUYUDAALJPF-UHFFFAOYSA-N |
Canonical SMILES |
C1(=C(N=C(S1)Cl)Cl)C(C(=O)O)(F)F |
Origin of Product |
United States |
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